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Compound of Interest

Dimethyl(2-
Compound Name:
bromoethyl)phosphonate

Cat. No.: B3395263

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The
information herein is compiled from available data on analogous compounds, as specific data
for Dimethyl(2-bromoethyl)phosphonate is limited. All handling of this chemical should be
conducted by trained personnel in a controlled laboratory setting with appropriate safety
measures in place.

Introduction

Dimethyl(2-bromoethyl)phosphonate is an organophosphorus compound that serves as a
versatile intermediate in organic synthesis. Its bifunctional nature, possessing both a reactive
bromoethyl group and a dimethyl phosphonate moiety, allows for its use in the introduction of
the phosphonate group into a variety of molecules. This is particularly relevant in medicinal
chemistry, where the phosphonate group can act as a non-hydrolyzable mimic of a phosphate
group, potentially leading to the development of novel therapeutic agents.[1]

Given its classification as an organophosphate and a reactive alkyl halide, Dimethyl(2-
bromoethyl)phosphonate is expected to possess significant toxicological properties. This
guide provides a comprehensive overview of the available safety and handling information,
drawing from data on the closely related Diethyl(2-bromoethyl)phosphonate and Dimethyl
phosphonate to ensure best practices in a laboratory setting.
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Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Dimethyl(2-bromoethyl)phosphonate is not
readily available, the hazard profile can be inferred from its structural analogs.
Organophosphate esters are a class of compounds known for their potential to inhibit
acetylcholinesterase, an enzyme critical for nerve function.[2]

Based on the GHS classification for Diethyl(2-bromoethyl)phosphonate, Dimethyl(2-
bromoethyl)phosphonate is anticipated to be classified as follows:

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)
e Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)

Physical and Chemical Properties

Quantitative data for Dimethyl(2-bromoethyl)phosphonate is not widely reported. The
following table summarizes the known physical and chemical properties of the closely related
Diethyl(2-bromoethyl)phosphonate.

Value (for Diethyl(2-

Property
bromoethyl)phosphonate)
CAS Number 5324-30-1
Molecular Formula C6H14BrO3P
Molecular Weight 245.05 g/mol [3]
Appearance Liquid
Boiling Point 75 °C @ 1 mmHg
Density 1.348 g/mL at 25 °C
Flash Point > 110 °C (> 230 °F)[4]
Solubility Soluble in water (20 g/L at 25°C)
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Toxicological Information

Detailed toxicological studies on Dimethyl(2-bromoethyl)phosphonate have not been
identified. The toxicological profile is therefore based on data from Dimethyl phosphonate and
general knowledge of organophosphate toxicity.

Acute Toxicity

The acute toxicity of Dimethyl phosphonate provides an indication of the potential hazards of its

derivatives.
Route Species Value
Oral LD50 Rat (male) 3283 mg/kg bw[5]
Oral LD50 Rat (female) 3040 mg/kg bw[5]
Dermal LD50 Rabbit 681 mg/kg bw[5]

Signs of acute intoxication for Dimethyl phosphonate include depression, labored respiration,
ataxia, and placidity.[5]

Irritation and Sensitization

» Skin Irritation: Dimethyl phosphonate is irritating to the skin of rabbits.[5] Prolonged or
repeated exposure may cause moderate to severe irritation.

o Eye Irritation: Dimethyl phosphonate is irritating to the eyes of rabbits.[5]

¢ Sensitization: No sensitization studies are available for Dimethyl phosphonate.[5]

Repeated Dose Toxicity, Carcinogenicity, and
Mutagenicity
Studies on Dimethyl phosphonate indicate potential for long-term health effects:

» Repeated Dose Toxicity: In a 4-week inhalation study in rats, increased kidney weights and
keratitis were observed at the lowest tested concentration.[5]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3395263?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://hpvchemicals.oecd.org/ui/handler.axd?id=c015122a-4f95-4619-b643-55e4fbd5e38e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Carcinogenicity: There is clear evidence of carcinogenicity in male F344 rats (lungs and
forestomach) and equivocal evidence in female F344 rats.[5] No evidence of carcinogenicity
was observed in mice.[5]

o Mutagenicity: Dimethyl phosphonate is regarded as having genotoxic potential in vivo.[5]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of organophosphates, strict adherence to safety protocols is
mandatory.

Engineering Controls

o Work with Dimethyl(2-bromoethyl)phosphonate should be conducted in a well-ventilated
chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber). Inspect
gloves for any signs of degradation before use.

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.[7]
» Avoid inhalation of vapors or mists.
e Wash hands thoroughly after handling.[7]

o Keep containers tightly closed when not in use.
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e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Spill and Leak Procedures

o Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

e Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection. Contain the spill and collect the material for disposal.

First Aid Measures

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[7]

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Get medical attention.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention.[7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Get medical attention
immediately.[7]

Synthesis and Reactivity

Dimethyl(2-bromoethyl)phosphonate is typically synthesized via the Michaelis-Arbuzov
reaction.[1]

Experimental Protocol: Synthesis of Dimethyl(2-
bromoethyl)phosphonate (Adapted from Diethyl analog)

¢ To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add a
molar excess of 1,2-dibromoethane.

» Slowly add trimethyl phosphite to the stirred 1,2-dibromoethane.
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¢ Heat the reaction mixture to reflux for several hours.

 After the reaction is complete, remove the excess 1,2-dibromoethane by distillation under
reduced pressure.

e The crude Dimethyl(2-bromoethyl)phosphonate can be purified by vacuum distillation.

Note: This is a generalized procedure and should be optimized for specific laboratory
conditions.

Chemical Reactivity

The reactivity of Dimethyl(2-bromoethyl)phosphonate is characterized by:

o The Bromoethyl Group: The carbon-bromine bond is susceptible to nucleophilic substitution
reactions, allowing for the attachment of the phosphonate moiety to various molecules.

o The Dimethyl Phosphonate Group: This group is relatively stable but can be hydrolyzed to
the corresponding phosphonic acid under specific acidic or basic conditions.

Visualizations
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Hazard Assessment

Identify Compound:
Dimethyl(2-bromoethyl)phosphonate

Review Data for Analogs:
- Diethyl(2-bromoethyl)phosphonate
- Dimethyl phosphonate

Identify Potential Hazards:
- Skin/Eye lrritation
- Respiratory Irritation
- Organophosphate Toxicity

Safe Handl‘l;lg Protocol

Implement Engineering Controls:
- Fume Hood
- Eyewash/Shower

Use Personal Protective Equipment:
- Goggles & Face Shield
- Gloves & Lab Coat
- Respirator (if needed)

Follow Standard Procedures:
- Avoid contact/inhalation
- Wash hands
- Proper storage

Emergency Response

Spill Occurs Exposure Occurs

Minor Spill: Major Spill:
Absorb & Dispose Evacuate & Contain

Skin/Eye Contact: Inhalation:
Flush with water Move to fresh air

Ingestion:

Seek immediate medical attention

Click to download full resolution via product page
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Caption: General workflow for assessing hazards and implementing safe handling procedures
for Dimethyl(2-bromoethyl)phosphonate.
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1,2-Dibromoethane
(Vacuum Distillation)

Heat to Reflux Pure Dimethyl(2-bromoethyl)phosphonate

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of Dimethyl(2-bromoethyl)phosphonate via the
Michaelis-Arbuzov reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl(2-bromoethyl)phosphonate: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395263#dimethyl-2-bromoethyl-phosphonate-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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